4-chloro-N-(2-(5-(methylthio)-1,3,4-oxadiazol-2-yl)phenyl)-3-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: 4-chloro-N-[2-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)phenyl]-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H21ClN4O4S2/c1-31-21-25-24-20(30-21)15-7-3-4-8-17(15)23-19(27)14-9-10-16(22)18(13-14)32(28,29)26-11-5-2-6-12-26/h3-4,7-10,13H,2,5-6,11-12H2,1H3,(H,23,27)
• InChI Key: BMGLCBICTLNRLQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(O1)C2=CC=CC=C2NC(=O)C3=CC(=C(C=C3)Cl)S(=O)(=O)N4CCCCC4
• Molecular Formula: C21H21ClN4O4S2
• Molecular Weight: 493.0 g/mol

Description

4-chloro-N-(2-(5-(methylthio)-1,3,4-oxadiazol-2-yl)phenyl)-3-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C21H21ClN4O4S2 and its molecular weight is 492.99. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Compounds containing the 1,3,4-oxadiazole moiety, such as 4-chloro-N-(2-(5-(methylthio)-1,3,4-oxadiazol-2-yl)phenyl)-3-(piperidin-1-ylsulfonyl)benzamide, have garnered attention due to their diverse biological activities. Research has shown that derivatives of 1,3,4-oxadiazole exhibit moderate to significant activity against various bacterial strains, highlighting their potential in developing new antibacterial agents. For example, N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and demonstrated moderate to talented antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Anticancer Evaluation

The incorporation of the 1,3,4-oxadiazole ring into benzamide derivatives has also been explored for anticancer properties. A series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and evaluated against various cancer cell lines, including breast, lung, colon, and ovarian cancer cells. Many of these compounds exhibited moderate to excellent anticancer activity, with some derivatives showing higher activity than the reference drug etoposide (Ravinaik et al., 2021).

Enzyme Inhibition

Further studies on 1,3,4-oxadiazole derivatives have explored their potential as enzyme inhibitors. Specifically, compounds synthesized from 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides were investigated for their inhibitory effects on butyrylcholinesterase (BChE), an enzyme associated with neurodegenerative diseases. These studies, combined with molecular docking, identified critical amino acid residues involved in ligand binding and stabilization, indicating the potential therapeutic applications of these compounds in treating conditions like Alzheimer's disease (Khalid et al., 2016).